Cas no 2171191-57-2 ((1S)-1-1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-ylethan-1-amine)

• Product Name: (1S)-1-1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-ylethan-1-amine
• CAS No: 2171191-57-2
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 5891138
• PubChem ID: 165751297
• Update Time: 2025-07-20

(1S)-1-1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-ylethan-1-amine
• 2171191-57-2
• EN300-1616943
• (1S)-1-[1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-yl]ethan-1-amine

• Inchi： 1S/C10H17N3/c1-7-5-10(8(2)11)13(12-7)6-9-3-4-9/h5,8-9H,3-4,6,11H2,1-2H3/t8-/m0/s1
• InChI Key： GUPMNCLBNDLYBB-QMMMGPOBSA-N
• SMILES： N1(C(=CC(C)=N1)[C@H](C)N)CC1CC1

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.8Ų

Additional information on (1S)-1-1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-ylethan-1-amine

Comprehensive Overview of (1S)-1-1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-ylethan-1-amine (CAS No. 2171191-57-2)

The compound (1S)-1-1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-ylethan-1-amine (CAS No. 2171191-57-2) is a chiral amine derivative with a unique pyrazole backbone, attracting significant interest in pharmaceutical and agrochemical research. Its structural complexity, featuring a cyclopropylmethyl group and a 3-methyl-1H-pyrazol-5-yl moiety, makes it a promising candidate for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a bioactive scaffold due to its stereospecificity and modular design.

In recent years, the demand for chiral building blocks like (1S)-1-1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-ylethan-1-amine has surged, driven by advancements in asymmetric synthesis and targeted therapy development. This compound aligns with the growing trend of fragment-based drug design, where small molecules are optimized for high binding affinity. Its CAS No. 2171191-57-2 is frequently searched in chemical databases, reflecting its relevance in medicinal chemistry and preclinical studies.

The pyrazole core of this molecule is a hotspot for structure-activity relationship (SAR) studies, as it mimics heterocycles found in FDA-approved drugs. Users often inquire about its synthetic routes, with questions like *"How to synthesize (1S)-1-1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-ylethan-1-amine?"* or *"What are the applications of CAS 2171191-57-2 in CNS research?"* These queries highlight its interdisciplinary appeal. Computational chemists also explore its molecular docking potential, leveraging AI-driven platforms to predict interactions with biological targets.

From an industrial perspective, CAS 2171191-57-2 is noted for its stability under physiological conditions, a critical factor for prodrug development. Environmental considerations are another trending topic; its green synthesis methods are under investigation to reduce waste and energy consumption. The compound’s logP and solubility profiles are frequently analyzed, addressing common search terms such as *"physicochemical properties of (1S)-1-1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-ylethan-1-amine."*

In summary, (1S)-1-1-(cyclopropylmethyl)-3-methyl-1H-pyrazol-5-ylethan-1-amine represents a versatile tool for researchers tackling challenges in precision medicine and catalysis. Its CAS No. 2171191-57-2 serves as a gateway to deeper explorations in chemical biology, while its design principles inspire innovations in small-molecule therapeutics.